Cas no 2648916-69-0 ((2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-3-methylbutanoic acid)

• Product Name: (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-3-methylbutanoic acid
• CAS No: 2648916-69-0
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 5970465
• PubChem ID: 165535411
• Update Time: 2025-06-12

(2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-3-methylbutanoic acid
• 2648916-69-0
• (2S)-2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}-3-methylbutanoic acid
• EN300-1516239

• Inchi： 1S/C27H32N2O5/c1-16(2)24(26(31)32)29-25(30)21-13-7-8-14-23(21)28-27(33)34-15-22-19-11-5-3-9-17(19)18-10-4-6-12-20(18)22/h3-6,9-12,16,21-24H,7-8,13-15H2,1-2H3,(H,28,33)(H,29,30)(H,31,32)/t21?,23?,24-/m0/s1
• InChI Key： XBOGDEZPCRWLHD-HQNXYIODSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CCCCC1C(N[C@H](C(=O)O)C(C)C)=O)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 719
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-3-methylbutanoic acid

Comprehensive Analysis of (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-3-methylbutanoic acid (CAS No. 2648916-69-0)

The compound (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-3-methylbutanoic acid, identified by its CAS No. 2648916-69-0, is a sophisticated chiral molecule widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and a cyclohexylformamido backbone, makes it a valuable intermediate in the development of bioactive peptides and small-molecule drugs. Researchers and industry professionals frequently search for this compound due to its role in solid-phase peptide synthesis (SPPS), a technique critical for modern drug discovery.

In recent years, the demand for custom peptide synthesis has surged, driven by advancements in personalized medicine and biotechnology. The Fmoc-protected amino acid derivative, such as (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-3-methylbutanoic acid, plays a pivotal role in these applications. Its chiral purity and stability under SPPS conditions are frequently discussed in academic forums and search queries, reflecting its importance in high-throughput screening and drug design.

Another trending topic linked to this compound is its potential in targeted drug delivery systems. The cyclohexylformamido moiety enhances the molecule's ability to interact with biological membranes, a property explored in nanomedicine research. Users often search for "Fmoc-amino acid applications" or "peptide coupling reagents," highlighting the compound's relevance in cutting-edge therapeutic strategies. Additionally, its CAS No. 2648916-69-0 is a key identifier for procurement and regulatory compliance, making it a critical detail for laboratories and manufacturers.

From a synthetic chemistry perspective, the compound's stereochemical integrity and compatibility with automated synthesizers are frequently cited advantages. The Fmoc group ensures selective deprotection during peptide chain elongation, a feature highly valued in combinatorial chemistry. Searches for "chiral building blocks for peptides" or "Fmoc-protected cyclohexyl derivatives" often lead to discussions about this molecule, underscoring its niche yet vital role in organic synthesis.

In conclusion, (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-3-methylbutanoic acid (CAS No. 2648916-69-0) is a cornerstone in peptide science and medicinal chemistry. Its applications span from drug development to material science, aligning with current trends in precision medicine and green chemistry. As research continues to evolve, this compound remains a subject of interest for its versatility and efficacy in bioconjugation and therapeutic innovation.